Cas no 6336-99-8 ( )

  structure
  structure
Product Name: 
CAS No:6336-99-8
MF:C14H8BrNO2
MW:302.122822761536
CID:959979
PubChem ID:236896
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-amino-6-bromoanthracene-9,10-dione
    • NSC 39925
    • WCA82551
    • DTXSID40284948
    • 6336-99-8
    • NSC39925
    • NSC-39925
    •  
    • Inchi: 1S/C14H8BrNO2/c15-7-4-5-8-10(6-7)13(17)9-2-1-3-11(16)12(9)14(8)18/h1-6H,16H2
    • InChI Key: JQGGHMGMHYJXDE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C3C(=CC=CC=3C(C=2C=1)=O)N)=O

Computed Properties

  • Exact Mass: 300.97384
  • Monoisotopic Mass: 300.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • Density: 1.701±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.2E-4 g/L) (25 ºC),
  • PSA: 60.16
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